molecular formula C16H19N3OS B285548 3-[(4,6-dimethyl-2-pyrimidinyl)sulfanyl]-N-(3-methylphenyl)propanamide

3-[(4,6-dimethyl-2-pyrimidinyl)sulfanyl]-N-(3-methylphenyl)propanamide

Cat. No. B285548
M. Wt: 301.4 g/mol
InChI Key: IGTQDVNQASXDQX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-[(4,6-dimethyl-2-pyrimidinyl)sulfanyl]-N-(3-methylphenyl)propanamide, also known as DMSPP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DMSPP belongs to the class of sulfonamide compounds and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 3-[(4,6-dimethyl-2-pyrimidinyl)sulfanyl]-N-(3-methylphenyl)propanamide involves its ability to inhibit the activity of enzymes that are involved in various biological processes. 3-[(4,6-dimethyl-2-pyrimidinyl)sulfanyl]-N-(3-methylphenyl)propanamide acts as a competitive inhibitor of carbonic anhydrase, which is an enzyme that plays a crucial role in the regulation of acid-base balance in the body. 3-[(4,6-dimethyl-2-pyrimidinyl)sulfanyl]-N-(3-methylphenyl)propanamide also inhibits the activity of other enzymes, including urease and acetylcholinesterase.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-[(4,6-dimethyl-2-pyrimidinyl)sulfanyl]-N-(3-methylphenyl)propanamide are dependent on its mechanism of action. The inhibition of carbonic anhydrase by 3-[(4,6-dimethyl-2-pyrimidinyl)sulfanyl]-N-(3-methylphenyl)propanamide leads to the reduction of acid production in the body, which can be beneficial in the treatment of diseases such as glaucoma and epilepsy. The inhibition of acetylcholinesterase by 3-[(4,6-dimethyl-2-pyrimidinyl)sulfanyl]-N-(3-methylphenyl)propanamide can lead to increased levels of acetylcholine in the brain, which can improve cognitive function. The inhibition of urease by 3-[(4,6-dimethyl-2-pyrimidinyl)sulfanyl]-N-(3-methylphenyl)propanamide can lead to the reduction of urea production, which can be beneficial in the treatment of diseases such as uremia and kidney stones.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[(4,6-dimethyl-2-pyrimidinyl)sulfanyl]-N-(3-methylphenyl)propanamide in lab experiments include its high purity and stability, which make it suitable for various analytical techniques. 3-[(4,6-dimethyl-2-pyrimidinyl)sulfanyl]-N-(3-methylphenyl)propanamide is also readily available and can be synthesized using simple methods. The limitations of using 3-[(4,6-dimethyl-2-pyrimidinyl)sulfanyl]-N-(3-methylphenyl)propanamide in lab experiments include its potential toxicity and the need for caution when handling the compound. 3-[(4,6-dimethyl-2-pyrimidinyl)sulfanyl]-N-(3-methylphenyl)propanamide should be handled in a well-ventilated area and with appropriate protective equipment.

Future Directions

There are several future directions for research on 3-[(4,6-dimethyl-2-pyrimidinyl)sulfanyl]-N-(3-methylphenyl)propanamide. One area of research is the development of 3-[(4,6-dimethyl-2-pyrimidinyl)sulfanyl]-N-(3-methylphenyl)propanamide analogs with improved potency and selectivity. Another area of research is the investigation of the potential applications of 3-[(4,6-dimethyl-2-pyrimidinyl)sulfanyl]-N-(3-methylphenyl)propanamide in the treatment of various diseases, including cancer, diabetes, and inflammation. Further research is also needed to determine the safety and toxicity of 3-[(4,6-dimethyl-2-pyrimidinyl)sulfanyl]-N-(3-methylphenyl)propanamide in humans.
Conclusion
In conclusion, 3-[(4,6-dimethyl-2-pyrimidinyl)sulfanyl]-N-(3-methylphenyl)propanamide is a sulfonamide compound that has gained significant attention in scientific research due to its potential applications in various fields. The synthesis of 3-[(4,6-dimethyl-2-pyrimidinyl)sulfanyl]-N-(3-methylphenyl)propanamide has been achieved using various methods, and the compound has been studied extensively for its potential applications in medicinal chemistry, biochemistry, and pharmacology. The mechanism of action of 3-[(4,6-dimethyl-2-pyrimidinyl)sulfanyl]-N-(3-methylphenyl)propanamide involves its ability to inhibit the activity of enzymes that are involved in various biological processes. The biochemical and physiological effects of 3-[(4,6-dimethyl-2-pyrimidinyl)sulfanyl]-N-(3-methylphenyl)propanamide are dependent on its mechanism of action. The advantages of using 3-[(4,6-dimethyl-2-pyrimidinyl)sulfanyl]-N-(3-methylphenyl)propanamide in lab experiments include its high purity and stability, while the limitations include its potential toxicity. There are several future directions for research on 3-[(4,6-dimethyl-2-pyrimidinyl)sulfanyl]-N-(3-methylphenyl)propanamide, including the development of 3-[(4,6-dimethyl-2-pyrimidinyl)sulfanyl]-N-(3-methylphenyl)propanamide analogs with improved potency and selectivity and the investigation of its potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of 3-[(4,6-dimethyl-2-pyrimidinyl)sulfanyl]-N-(3-methylphenyl)propanamide has been achieved using various methods, including the reaction of 3-methylbenzoyl chloride with 4,6-dimethyl-2-thiouracil in the presence of triethylamine. Another method involves the reaction of 3-methylbenzoyl chloride with 4,6-dimethyl-2-mercaptopyrimidine in the presence of potassium carbonate. The yield of 3-[(4,6-dimethyl-2-pyrimidinyl)sulfanyl]-N-(3-methylphenyl)propanamide using these methods ranges from 50-70%. The purity of the synthesized compound can be determined using various analytical techniques, including NMR spectroscopy, IR spectroscopy, and mass spectrometry.

Scientific Research Applications

3-[(4,6-dimethyl-2-pyrimidinyl)sulfanyl]-N-(3-methylphenyl)propanamide has been studied extensively for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. In medicinal chemistry, 3-[(4,6-dimethyl-2-pyrimidinyl)sulfanyl]-N-(3-methylphenyl)propanamide has been investigated for its anticancer properties. Studies have shown that 3-[(4,6-dimethyl-2-pyrimidinyl)sulfanyl]-N-(3-methylphenyl)propanamide inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In biochemistry, 3-[(4,6-dimethyl-2-pyrimidinyl)sulfanyl]-N-(3-methylphenyl)propanamide has been used as a tool to study the role of sulfonamide compounds in enzyme inhibition. In pharmacology, 3-[(4,6-dimethyl-2-pyrimidinyl)sulfanyl]-N-(3-methylphenyl)propanamide has been studied for its potential as a therapeutic agent for various diseases, including diabetes, hypertension, and inflammation.

properties

Molecular Formula

C16H19N3OS

Molecular Weight

301.4 g/mol

IUPAC Name

3-(4,6-dimethylpyrimidin-2-yl)sulfanyl-N-(3-methylphenyl)propanamide

InChI

InChI=1S/C16H19N3OS/c1-11-5-4-6-14(9-11)19-15(20)7-8-21-16-17-12(2)10-13(3)18-16/h4-6,9-10H,7-8H2,1-3H3,(H,19,20)

InChI Key

IGTQDVNQASXDQX-UHFFFAOYSA-N

SMILES

CC1=CC(=CC=C1)NC(=O)CCSC2=NC(=CC(=N2)C)C

Canonical SMILES

CC1=CC(=CC=C1)NC(=O)CCSC2=NC(=CC(=N2)C)C

Origin of Product

United States

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